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Compound of Interest

Compound Name: Nezulcitinib

Cat. No.: B3326236 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Nezulcitinib (TD-0903) is a potent, lung-selective, inhaled pan-Janus kinase (JAK) inhibitor

that has been investigated for its potential in treating acute lung injury.[1][2] As a key modulator

of the JAK-STAT signaling pathway, Nezulcitinib blocks the activity of JAK1, JAK2, JAK3, and

TYK2, thereby inhibiting the cytokine-induced inflammatory cascade.[2][3] Proper preparation

of Nezulcitinib stock solutions is critical for accurate and reproducible in vitro and in vivo

experimental results. This document provides detailed protocols for the preparation, storage,

and handling of Nezulcitinib stock solutions to ensure their stability and efficacy for research

purposes.

Physicochemical Properties and Solubility Data
Accurate preparation of Nezulcitinib stock solutions begins with an understanding of its

fundamental physicochemical properties. This data is essential for calculating molar

concentrations and selecting appropriate solvents.
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Property Value

Chemical Name

(S)-(3-(dimethylamino)azetidin-1-yl)(2-(6-(2-

ethyl-4-hydroxyphenyl)-1H-indazol-3-yl)-5-

isopropyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-

c]pyridin-6-yl)methanone

Molecular Formula C₃₀H₃₇N₇O₂

Molecular Weight 527.67 g/mol [3]

CAS Number 2412496-23-0

Appearance Solid powder

Solubility in DMSO 10 mM[2]

Recommended Storage Conditions
Proper storage of Nezulcitinib in both its solid and dissolved forms is crucial to maintain its

chemical integrity and biological activity.

Form Storage Temperature Duration

Solid Powder -20°C 12 Months

4°C 6 Months

In Solvent -80°C 6 Months

-20°C 6 Months

Experimental Protocol: Preparation of a 10 mM
Nezulcitinib Stock Solution in DMSO
This protocol details the step-by-step procedure for preparing a 10 mM stock solution of

Nezulcitinib using Dimethyl Sulfoxide (DMSO) as the solvent.

Materials:
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Nezulcitinib (TD-0903) powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Procedure:

Equilibration: Allow the vial of Nezulcitinib powder to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent condensation.

Weighing: Carefully weigh out the desired amount of Nezulcitinib powder using a calibrated

analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 5.28 mg of Nezulcitinib (Molecular Weight: 527.67 g/mol ). Calculation:

(10 mmol/L) * (1 L/1000 mL) * (1 mL) * (527.67 g/mol ) * (1000 mg/g) = 5.28 mg

Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed Nezulcitinib
powder. For the example above, add 1 mL of DMSO.

Solubilization: Cap the tube or vial securely and vortex thoroughly for several minutes until

the powder is completely dissolved. Gentle warming in a water bath (not exceeding 37°C)

may be used to aid dissolution if necessary. Visually inspect the solution to ensure there are

no visible particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes.

Storage: Store the aliquots at -20°C or -80°C as recommended in the storage table.

Safety Precautions:
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Nezulcitinib is a potent inhibitor. Handle with appropriate personal protective equipment

(PPE), including gloves, a lab coat, and safety glasses.

Perform all weighing and initial dissolution steps in a chemical fume hood to avoid inhalation

of the powder.

DMSO is a penetrant solvent. Avoid direct skin contact.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of Nezulcitinib and the experimental

workflow for preparing stock solutions.
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Caption: Nezulcitinib inhibits the JAK-STAT signaling pathway.
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Caption: Workflow for preparing Nezulcitinib stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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